Cas no 1806552-96-4 (3-Ethyl-5-mercaptophenylpropanal)

• Product Name: 3-Ethyl-5-mercaptophenylpropanal
• CAS No: 1806552-96-4
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 4962014
• Update Time: 2025-07-18

3-Ethyl-5-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-mercaptophenylpropanal

• Inchi： 1S/C11H14OS/c1-3-9-4-10(8(2)7-12)6-11(13)5-9/h4-8,13H,3H2,1-2H3
• InChI Key： OGPDANHTZUGXNK-UHFFFAOYSA-N
• SMILES： SC1C=C(CC)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 18.1

Additional information on 3-Ethyl-5-mercaptophenylpropanal

Introduction to 3-Ethyl-5-mercaptophenylpropanal (CAS No. 1806552-96-4)

3-Ethyl-5-mercaptophenylpropanal is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. With the CAS number 1806552-96-4, this molecule represents a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways. The compound’s structure, featuring an aldehyde group and a thiol moiety attached to an aromatic ring, makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The chemical formula of 3-Ethyl-5-mercaptophenylpropanal is C₁₀H₁₄OS, reflecting its composition of carbon, hydrogen, oxygen, and sulfur atoms. The presence of the thiol group (–SH) at the 5-position of the phenyl ring introduces reactivity that is highly valuable in organic synthesis, enabling conjugation with other functional groups to create more complex molecules. This feature has been exploited in recent years to develop novel drug candidates that exhibit promising pharmacological activities.

In recent years, research on 3-Ethyl-5-mercaptophenylpropanal has been closely linked to advancements in drug discovery, particularly in the area of central nervous system (CNS) disorders. The compound’s ability to interact with biological targets such as enzymes and receptors has made it a focal point for scientists seeking to develop treatments for conditions like neurodegeneration and chronic pain. Studies have demonstrated that derivatives of this molecule can modulate key signaling pathways involved in these diseases, offering a potential therapeutic window for intervention.

One of the most compelling aspects of 3-Ethyl-5-mercaptophenylpropanal is its role as a precursor in the synthesis of small-molecule drugs. Researchers have leveraged its structural framework to create molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications at the aldehyde group have allowed for the development of potent inhibitors of certain enzymes implicated in inflammation and oxidative stress. These findings highlight the compound’s significance as a scaffold for drug design and optimization.

The synthesis of 3-Ethyl-5-mercaptophenylpropanal typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These techniques not only enhance the scalability of production but also open doors for further functionalization of the molecule, enabling the creation of diverse libraries of bioactive compounds.

Recent breakthroughs in computational chemistry have further accelerated the exploration of 3-Ethyl-5-mercaptophenylpropanal derivatives. Molecular modeling studies have provided insights into how structural variations influence biological activity, guiding researchers toward more effective drug candidates. By integrating experimental data with computational predictions, scientists can now design molecules with optimized properties more rapidly than ever before. This synergy between experimental chemistry and computational methods has been instrumental in advancing research related to this compound.

The pharmacological profile of 3-Ethyl-5-mercaptophenylpropanal has also been studied in preclinical models to assess its potential therapeutic applications. Initial findings suggest that certain derivatives exhibit anti-inflammatory and analgesic effects, making them attractive candidates for treating chronic inflammatory diseases and pain syndromes. Additionally, preliminary data indicate that some modifications may enhance blood-brain barrier penetration, a critical factor for developing effective treatments for CNS disorders.

In conclusion, 3-Ethyl-5-mercaptophenylpropanal (CAS No. 1806552-96-4) represents a valuable compound in modern pharmaceutical research due to its structural versatility and functional reactivity. Its role as a key intermediate in drug synthesis has led to significant advancements in understanding disease mechanisms and developing novel therapeutic strategies. As research continues to evolve, it is likely that this molecule will play an even greater role in shaping the future of medicinal chemistry and drug discovery.